Cas no 1343825-35-3 (1-(2,6-difluorophenyl)-3,3-dimethylbutan-1-amine)

• Product Name: 1-(2,6-difluorophenyl)-3,3-dimethylbutan-1-amine
• CAS No: 1343825-35-3
• MF: C₁₂H₁₇F₂N
• MW: 213.266890287399
• MDL: MFCD19637859
• CID: 5188664
• PubChem ID: 64037452
• Update Time: 2025-10-29

1-(2,6-difluorophenyl)-3,3-dimethylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)-3,3-dimethylbutan-1-amine
• Benzenemethanamine, α-(2,2-dimethylpropyl)-2,6-difluoro-

• MDL： MFCD19637859
• Inchi： 1S/C12H17F2N/c1-12(2,3)7-10(15)11-8(13)5-4-6-9(11)14/h4-6,10H,7,15H2,1-3H3
• InChI Key： JWIOTUZPUWEPNP-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(CC(C)(C)C)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 190
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Additional information on 1-(2,6-difluorophenyl)-3,3-dimethylbutan-1-amine

Comprehensive Overview of 1-(2,6-Difluorophenyl)-3,3-dimethylbutan-1-amine (CAS No. 1343825-35-3)

1-(2,6-Difluorophenyl)-3,3-dimethylbutan-1-amine (CAS No. 1343825-35-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive molecules. The presence of difluorophenyl and dimethylbutyl groups in its structure contributes to its distinct chemical properties, making it a valuable candidate for further exploration in drug discovery and material science.

The molecular formula of 1-(2,6-Difluorophenyl)-3,3-dimethylbutan-1-amine is C12H17F2N, with a molecular weight of 213.27 g/mol. Its CAS number 1343825-35-3 is a unique identifier that facilitates precise tracking in chemical databases and regulatory documentation. Researchers and industry professionals often search for this compound using variations such as "1-(2,6-difluorophenyl)-3,3-dimethylbutan-1-amine synthesis" or "CAS 1343825-35-3 applications", reflecting its relevance in synthetic chemistry and industrial applications.

One of the most notable aspects of 1-(2,6-Difluorophenyl)-3,3-dimethylbutan-1-amine is its potential role in the development of novel pharmaceuticals. The difluorophenyl moiety is a common pharmacophore in medicinal chemistry, known for enhancing the metabolic stability and bioavailability of drug candidates. Recent studies have explored its utility in designing inhibitors for enzymes involved in inflammatory pathways, aligning with the growing demand for anti-inflammatory therapeutics. This connection to drug discovery and precision medicine makes it a hot topic in scientific discussions.

In addition to its pharmaceutical applications, 1-(2,6-Difluorophenyl)-3,3-dimethylbutan-1-amine has shown promise in agrochemical research. The compound's structural features, particularly the fluorine atoms, contribute to its potential as a building block for pesticides and herbicides. With the increasing focus on sustainable agriculture and green chemistry, researchers are investigating how this compound can be leveraged to develop eco-friendly crop protection agents. Searches like "fluoroaromatic amines in agriculture" highlight the intersection of this compound with current agricultural trends.

The synthesis of 1-(2,6-Difluorophenyl)-3,3-dimethylbutan-1-amine typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Optimizing these processes for higher yields and lower environmental impact is a key area of research, especially in the context of green synthesis and process chemistry. Laboratories and manufacturers often seek information on "efficient synthesis of 1-(2,6-difluorophenyl)-3,3-dimethylbutan-1-amine" to improve production scalability.

From a commercial perspective, the demand for 1-(2,6-Difluorophenyl)-3,3-dimethylbutan-1-amine is driven by its versatility and applicability across multiple industries. Suppliers and distributors frequently list this compound under its CAS number 1343825-35-3 to ensure accurate identification in global trade. The compound's stability under standard storage conditions further enhances its appeal for large-scale procurement, as indicated by searches for "bulk suppliers of CAS 1343825-35-3".

Safety and regulatory compliance are critical considerations when working with 1-(2,6-Difluorophenyl)-3,3-dimethylbutan-1-amine. While it is not classified as a hazardous material, proper handling protocols should be followed to minimize risks associated with chemical exposure. Researchers and industrial users often refer to Material Safety Data Sheets (MSDS) for guidance, underscoring the importance of transparency in chemical management.

In summary, 1-(2,6-Difluorophenyl)-3,3-dimethylbutan-1-amine (CAS No. 1343825-35-3) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structure, combined with the growing interest in fluorinated compounds and sustainable chemistry, positions it as a valuable subject for ongoing research and development. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in innovative chemical solutions.